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Compound of Interest

Compound Name: N,N',N''-Trimethylguanidine

CAS No.: 6145-43-3

Cat. No.: B1605261

Get Quote

In high-throughput synthesis and catalysis, N,N',N''-Trimethylguanidine (CAS: 6145-43-3) is

often overshadowed by its more common cousin, 1,1,3,3-Tetramethylguanidine (TMG).[1]

However, treating them identically without verification is a procedural error. While they share

the "superbase" functionality, N,N',N''-Trimethylguanidine possesses specific handling

requirements driven by its symmetric methylation pattern and high nitrogen density.

This guide moves beyond generic "organic waste" labels.[2] We will define the disposal

protocol based on the compound's pKa (basicity), flash point (flammability), and nitrogen

content (NOx generation). As researchers, our goal is not just compliance, but the prevention of

"silent" lab accidents—specifically, the violent exotherms that occur when guanidines are

mistakenly consolidated with standard organic solvents or weak acids.

Physicochemical Profile & Hazard Identification
Effective disposal starts with accurate identification. You must verify the CAS number before

waste segregation, as "Trimethylguanidine" is often chemically ambiguous in inventory

systems.
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Table 1: Chemical Safety Profile

Property Data Point Operational Implication

Chemical Name N,N',N''-Trimethylguanidine

Verify CAS: 6145-43-3 (Distinct

from Tetramethylguanidine

CAS 80-70-6)

Classification
Corrosive (Cat 1B), Flammable

Liquid

RCRA Waste Codes: D002

(Corrosive), D001 (Ignitable)

Flash Point
~50–60 °C (Estimate based on

homologs)

High Risk. Vapors can travel to

ignition sources.[1][3][4][5][6]

[7][8] Do not autoclave waste.

pH (10% aq) > 12.0 (Strong Base)

Incompatible with Acids.

Violent neutralization reaction.

[1]

Water Solubility Miscible
Spills can rapidly contaminate

bench water lines/drains.[1]

Critical Warning: N,N',N''-Trimethylguanidine is a strong organic base. It will react violently

with oxidizers (e.g., peroxides, nitric acid) and strong acids. Never consolidate this waste into a

"General Organic" drum without verifying pH compatibility.

Waste Stream Segregation Logic
The most common failure mode in guanidine disposal is "incompatible consolidation"—pouring

basic waste into an acidic waste stream. This generates immediate heat and gas, potentially

rupturing the container.

Figure 1: Segregation Decision Tree This logic gate ensures the compound enters the correct

regulatory stream.
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Figure 1: Decision tree for segregating N,N',N''-Trimethylguanidine waste.[1] Note that

mixtures with oxidizers require a separate quenching protocol (Stream C) before disposal.

Disposal Protocols: Step-by-Step
Scenario A: Disposal of Pure/Stock Reagent (Expired or
Surplus)
Do not attempt to neutralize pure stock in the lab. The heat of neutralization is difficult to control

without a jacketed reactor.
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Container Selection: Use an amber glass bottle or High-Density Polyethylene (HDPE)

container. Avoid metal cans due to corrosion risk.[1]

Labeling: Apply a hazardous waste label.

Primary Constituent: N,N',N''-Trimethylguanidine.[3][9][10]

Hazards: Corrosive (pH > 12), Flammable.[6]

Storage: Store in a dedicated "Organic Bases" cabinet or secondary containment tray until

pickup.

Self-Validating Step: Check that the container is NOT stored next to Hydrochloric or

Sulfuric acid waste.

Scenario B: Disposal of Reaction Mixtures (Quenching)
If the guanidine was used as a catalyst and needs to be removed from a reaction mixture.

Cooling: Place the collection vessel in an ice bath (0 °C).

Dilution: Dilute the mixture with a non-reactive solvent (e.g., water or ethanol) to reduce

thermal density.

Neutralization (Optional but Recommended for Large Volumes):

Slowly add dilute (1M) Hydrochloric Acid (HCl) dropwise while stirring.

Monitor Temperature: Ensure temp stays < 25 °C.

Endpoint: Target pH 6–8.

Consolidation: Once neutral and cool, the waste can often be consolidated with standard

organic solvents (check local EHS regulations regarding nitrogen content).

Scenario C: Spill Cleanup (Immediate Action)
Guanidines are fuming and corrosive.[6] Speed is essential to prevent floor/bench damage.
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PPE: Butyl rubber or Nitrile gloves (double gloved), safety goggles, and lab coat.

Containment: Surround the spill with an inert absorbent (Vermiculite or Sand).

Do NOT use paper towels initially; the concentrated base can degrade cellulose and

generate heat.

Neutralization: Apply a weak acid neutralizer (Citric Acid powder or commercially available

"Base Neutralizer"). Wait for the foaming to cease.

Collection: Scoop the resulting sludge into a hazardous waste bag/pail. Label as "Debris

contaminated with Corrosive Base."

Regulatory & Environmental Framework
Understanding the "Why" behind the regulations ensures better compliance.

RCRA (USA): Pure N,N',N''-Trimethylguanidine is a D002 (Corrosive) waste. Because its

flash point is likely < 60°C, it is also D001 (Ignitable).

Incineration vs. Sewer:

NEVER pour down the drain. Aside from pH limits, guanidines have high nitrogen content.

Incineration: This is the required disposal method. Commercial incinerators use scrubbers

to capture the Nitrogen Oxides (NOx) generated during combustion. Pouring this into the

sewer bypasses these controls, contributing to aquatic toxicity and violating the Clean

Water Act.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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